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An in-depth analysis of the current research reveals no specific compound or molecule
designated as "YXG-158." It is highly probable that this is a typographical error and the
intended subject is GPR158 (G-protein-coupled receptor 158), an orphan receptor with
established dual functions in oncology and neuroscience. This guide synthesizes the available
technical information on GPR158, focusing on its roles, signaling pathways, and the
experimental methodologies used to elucidate its functions.

Core Functions of GPR158

GPR158 is an orphan G-protein coupled receptor identified in 2005 that has since been
implicated in two primary areas of pathophysiology: cancer progression and affective (mood)
disorders.[1][2] Its expression is particularly high in the brain, which is linked to its roles in both
nervous system-related tumors and psychiatric conditions.[2]

e Oncological Significance: GPR158 expression levels have been shown to correlate with the
prognosis of various cancers.[1] In some cancers, high expression is linked to a favorable
prognosis, while in others, it indicates a poor outlook.[1] For instance, in gliomas, GPR158
expression is highest in oligodendrogliomas and lower in more malignant forms like IDH wild-
type glioblastoma, suggesting a complex, context-dependent role in tumor biology.[2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10856618#bc-rfq
https://www.benchchem.com/product/b10856618/docs?utm_src=pdf-body#what-is-the-dual-function-of-yxg-158
https://www.researchgate.net/publication/359977349_Research_Status_of_the_Orphan_G_Protein_Coupled_Receptor_158_and_Future_Perspectives
https://www.mdpi.com/2073-4409/11/8/1334
https://www.mdpi.com/2073-4409/11/8/1334
https://www.researchgate.net/publication/359977349_Research_Status_of_the_Orphan_G_Protein_Coupled_Receptor_158_and_Future_Perspectives
https://www.researchgate.net/publication/359977349_Research_Status_of_the_Orphan_G_Protein_Coupled_Receptor_158_and_Future_Perspectives
https://www.mdpi.com/2073-4409/11/8/1334
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Neurological and Psychiatric Roles: In the central nervous system (CNS), GPR158 is widely
expressed in the prefrontal cortex, hippocampus, and striatum.[2] It is critically involved in
the formation and function of synapses.[2] Dysregulation of GPR158 has been linked to the
etiology of affective disorders, including depression, memory loss, and cognitive diseases.[2]

Quantitative Data Summary

The following table summarizes the reported observations regarding GPR158 expression and
its prognostic implications in different cancer types.

GPR158 Associated
Cancer Type . ) Data Source
Expression Level Prognosis
) ) The Cancer Genome
Glioma (general) Varies by subtype Context-dependent
Atlas (TCGA)
] ) ) Immunohistochemistry
Oligodendroglioma Highest Favorable
(IHC)
IDH mutant ] Immunohistochemistry
Lower Intermediate
astrocytoma (IHC)
IDH wild-type Immunohistochemistry
) Lowest Poor
glioblastoma (IHC)
Brain Tumor Stem ] .
High Poor Not Specified

Cells

Signaling Pathways and Mechanisms of Action

GPR158 exerts its dual functions through several distinct signaling pathways. It can influence
synaptic organization, modulate ion channel activity, and mediate intracellular signaling
cascades.

Synaptic Organization and lon Permeability

In the CNS, GPR158 plays a structural role in synapse formation by interacting with other
presynaptic proteins. It also regulates the concentration of cyclic AMP (CAMP), which in turn
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modulates the activity of potassium (K*) and calcium (Ca2*) ion channels, critical for neuronal

excitability.[1]
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GPR158's role in synaptic organization and ion channel modulation.

Neurotrophic Factor Regulation

GPR158 signaling can affect the levels of brain-derived neurotrophic factor (BDNF), a key
protein for neuronal survival and growth.[2] This pathway is mediated by the protein RbAp48.
Osteocalcin (OCN) is a proposed activator of GPR158 in this context.[1] This pathway is
particularly relevant to GPR158's role in memory and cognitive function.[2]
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GPR158-mediated regulation of the RbAp48/BDNF pathway.

Transcriptional Regulation

The expression of GPR158 itself is subject to regulation by various hormones, which provides
another layer of control over its function. Glucocorticoids and androgens have been shown to
affect GPR158 expression at the transcription level, which may explain its implication in stress-
induced depression.[2]
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Hormonal regulation of GPR158 gene expression.

Experimental Protocols and Methodologies

The characterization of GPR158's functions has relied on a range of molecular and cellular
biology techniques. While specific, detailed protocols are proprietary to the conducting

research labs, the methodologies employed are standard in the field.

Immunohistochemistry (IHC)

o Objective: To determine the expression level and localization of GPR158 protein in tissue

samples (e.g., tumor biopsies).

o Methodology:

o Tissue Preparation: Formalin-fixed, paraffin-embedded tissue sections are deparaffinized

and rehydrated.
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o Antigen Retrieval: Heat-induced epitope retrieval is performed to unmask the antigenic
sites.

o Blocking: Non-specific binding sites are blocked using a serum-based blocking solution.

o Primary Antibody Incubation: Sections are incubated with a primary antibody specific to
GPR158.

o Secondary Antibody & Detection: A labeled secondary antibody that binds to the primary
antibody is applied, followed by a chromogenic substrate (e.g., DAB) to produce a visible
signal.

o Counterstaining & Imaging: Sections are counterstained (e.g., with hematoxylin) to
visualize cell nuclei and are then imaged under a microscope. The intensity and
distribution of the staining are quantified to determine expression levels.

Genome-Wide Associated Studies (GWAS) and Post-
Mortem Transcriptional Analyses

» Objective: To identify correlations between GPR158 gene variants or expression levels and
the incidence of affective disorders.[2]

» Methodology:

o GWAS: DNA from large cohorts of individuals with and without the disorder of interest is
genotyped. Statistical analyses are performed to identify single nucleotide polymorphisms
(SNPs) in or near the GPR158 gene that are significantly associated with the disease.

o Transcriptional Analysis: RNA is extracted from post-mortem brain tissue (e.g., prefrontal
cortex) of individuals with affective disorders and control subjects. RNA sequencing (RNA-
Seq) or quantitative PCR (qPCR) is used to measure GPR158 mRNA levels. Differences
in expression between the two groups are statistically evaluated.

The following workflow illustrates the general process of these research methodologies.
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General experimental workflows for studying GPR158.

Future Perspectives

GPR158's dual involvement in cancer and neurological disorders makes it a compelling target
for therapeutic development.[2] Its role as a cell-surface receptor suggests it is a "druggable™
target.[2] Future research will likely focus on identifying its endogenous ligand(s), further
dissecting its downstream signaling pathways, and developing small molecules or biologics to
modulate its activity for the treatment of gliomas, depression, and other related diseases.
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 To cite this document: BenchChem. [what is the dual function of YXG-158]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856618/docs#what-is-the-dual-function-of-yxg-
158]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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